N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide

• IUPAC Name: N-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C6H12N2O4S/c1-13(10,11)7-2-3-8-4-5-12-6(8)9/h7H,2-5H2,1H3
• InChI Key: FJXRMFMUDSVPIN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCN1CCOC1=O
• Molecular Formula: C6H12N2O4S
• Molecular Weight: 208.24 g/mol
• CAS RN: 1789083-21-1

Description

“N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide” is a chemical compound with the CAS Number: 1789083-21-1. Its molecular weight is 208.24.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H12N2O4S/c1-13(10,11)7-2-3-8-4-5-12-6(8)9/h7H,2-5H2,1H3. This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 208.24.

Mechanism of Action

N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide works by inhibiting the activity of certain enzymes, including carbonic anhydrase and histone deacetylase. These enzymes play important roles in a variety of biochemical processes, and their inhibition can lead to a range of physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor growth, the modification of protein function, and the regulation of gene expression. These effects make this compound a valuable tool for researchers studying a wide range of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide is its specificity for certain enzymes and pathways, which allows researchers to target specific processes in their experiments. However, this compound can also have off-target effects and may not be suitable for all experimental systems. Additionally, this compound can be difficult to synthesize and purify, which can limit its availability for research.

Future Directions

There are many potential future directions for research on N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide, including the development of new cancer therapies, the study of protein modification and gene expression, and the investigation of new enzyme targets. As researchers continue to explore the potential applications of this compound, it is likely that new uses and applications for this compound will be discovered.

Synthesis Methods

N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide can be synthesized through a multistep process that involves the condensation of 2-oxo-1,3-oxazolidine with chloroacetic acid, followed by the addition of methanesulfonyl chloride. The resulting compound can then be purified through recrystallization or chromatography.

Scientific Research Applications

N-[2-(2-Oxo-1,3-oxazolidin-3-yl)ethyl]methanesulfonamide has been used in a variety of scientific research applications, including studies on enzyme inhibition, protein modification, and drug discovery. One of the most promising areas of research for this compound is in the development of new cancer therapies. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific enzymes and pathways.